Cas no 2287345-71-3 (7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole)

• Product Name: 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole
• CAS No: 2287345-71-3
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6103255
• PubChem ID: 165741410
• Update Time: 2025-07-23

7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole
• 2287345-71-3
• EN300-6749820

• Inchi： 1S/C11H12ClN3/c12-9-6-3-7-10-11(9)15(14-13-10)8-4-1-2-5-8/h3,6-8H,1-2,4-5H2
• InChI Key： VXGRUMVBZZBYDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(C1CCCC1)N=N2

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole

Comprehensive Overview of 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole (CAS No. 2287345-71-3)

The compound 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole (CAS No. 2287345-71-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core and cyclopentyl substitution, make it a valuable intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, where its chloro and triazole functionalities may contribute to enhanced binding affinity and metabolic stability.

In recent years, the demand for benzotriazole derivatives has surged due to their versatility in medicinal chemistry. The 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole stands out for its balanced lipophilicity and electronic properties, which are critical for optimizing pharmacokinetic profiles. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. Its CAS number 2287345-71-3 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, the introduction of the cyclopentyl group in 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole offers steric advantages that can modulate receptor interactions. This modification is pivotal in designing compounds with improved selectivity, a key focus area in modern drug development. Additionally, the chloro substituent at the 7-position enhances electrophilic reactivity, facilitating further functionalization—a feature highly valued in fragment-based drug design (FBDD).

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike some traditional benzotriazole-based additives, 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole is designed to meet stringent safety standards, addressing concerns about bioaccumulation and toxicity. This aligns with the growing emphasis on green chemistry and sustainable practices in industrial processes.

Analytical characterization of CAS No. 2287345-71-3 typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and consistency, which are critical for reproducibility in research. The compound’s stability under various pH conditions further expands its utility in formulation studies, a topic of interest for pharmaceutical scientists.

In summary, 7-chloro-1-cyclopentyl-1H-1,2,3-benzotriazole represents a promising scaffold in organic and medicinal chemistry. Its structural ingenuity, combined with its adaptability to diverse synthetic pathways, positions it as a compound of enduring scientific and industrial value. As research continues to uncover new applications, its CAS registry number 2287345-71-3 will likely remain a focal point in chemical innovation.